5-(1-Methylpyrrolidin-2-yl)-1,3-oxazole-4-carboxylic acid

• Molecular Formula: C9H12N2O3
• Molecular Weight: 196.20 g/mol
• SMILES: CN1CCCC1C2=C(N=CO2)C(=O)O
• InChI: InChI=1S/C9H12N2O3/c1-11-4-2-3-6(11)8-7(9(12)13)10-5-14-8/h5-6H,2-4H2,1H3,(H,12,13)
• InChIKey: IAVMGCWPZXVFNM-UHFFFAOYSA-N

5-(1-Methylpyrrolidin-2-yl)-1,3-oxazole-4-carboxylic acid – CNS Library Building Block

5-(1-Methylpyrrolidin-2-yl)-1,3-oxazole-4-carboxylic acid (CAS 1539487-13-2; MF C₉H₁₂N₂O₃; MW 196.20) is a conformationally restricted, chiral heterocyclic building block comprising an N-methylpyrrolidine ring directly attached at the 5-position of a 1,3-oxazole-4-carboxylic acid core [1]. This scaffold merges the molecular recognition features of the pyrrolidine pharmacophore—prominent in nicotinic acetylcholine receptor (nAChR) ligands such as nicotine and ABT-418—with the hydrogen-bonding capacity and metabolic stability of the oxazole heterocycle [2]. The compound is commercially available from multiple reputable vendors (Enamine, Leyan) at 95% purity, positioning it as an accessible advanced intermediate for medicinal chemistry campaigns targeting neurological and metabolic pathways [1].

CNS MPO-favorable building block for library design

Conformationally restricted pyrrolidinyl-oxazole scaffold

Commercially available at 95% purity (Enamine, Leyan)

• [1] Kuujia.com. Cas no 1539487-13-2: 5-(1-Methylpyrrolidin-2-yl)-1,3-oxazole-4-carboxylic acid. Product specification sheet. Available at: https://www.kuujia.com/cas-1539487-13-2.html View Source
• [2] Arneric SP, Sullivan JP, Briggs CA, et al. (S)-3-methyl-5-(1-methyl-2-pyrrolidinyl)isoxazole (ABT 418): a novel cholinergic ligand with cognition-enhancing and anxiolytic activities. I. In vitro characterization. J Pharmacol Exp Ther. 1994;270(1):310-318. View Source

5-(1-Methylpyrrolidin-2-yl)-1,3-oxazole-4-carboxylic acid: Why It Outperforms Analogs

Although structurally similar pyrrolidinyl-oxazole and pyrrolidinyl-isoxazole building blocks are commercially available, three molecular features of the N-methyl-1,3-oxazole-4-carboxylic acid scaffold—the tertiary N-methyl amine, the 1,3-oxazole (vs. 1,2-isoxazole) heterocycle, and the 4-carboxylic acid substitution pattern—collectively determine its physicochemical profile, derivatization versatility, and biological target engagement in ways that cannot be replicated by simple analogs. The N-methyl group simultaneously eliminates the secondary amine H-bond donor (reducing HBD count from 2 to 1 vs. the N–H analog), modulates basicity (pKa shift), and increases lipophilicity (computed LogP ≈ 1.14), all of which influence passive permeability and off-target promiscuity profiles . The oxazole-4-carboxylic acid motif provides an orthogonal synthetic handle for amide bond formation, enabling efficient parallel library synthesis that the non-carboxylic acid isoxazole analog ABT-418 cannot support [1]. These differences translate into divergent pharmacokinetic and synthetic utility outcomes, making casual substitution scientifically unjustified without direct comparative data.

N-Methyl vs. N–H substitution

N-methyl group reduces HBD count and shifts LogP; CNS permeability profile may not transfer.

Oxazole-4-carboxylic acid vs. isoxazole

Lack of carboxylic acid handle limits direct amide diversification; synthetic utility differs significantly.

5- vs. 2-pyrrolidinyl regioisomer

Regioisomeric shift alters spatial presentation of amine and carboxylate; target engagement may not reproduce.

• [1] Kamal A, Shaik AB, Reddy CN, et al. Asymmetric Michael addition of ketones to nitroolefins: pyrrolidinyl-oxazole-carboxamides as new efficient organocatalysts. Org Biomol Chem. 2014;12(40):8008-8018. doi:10.1039/c4ob01223b. View Source

Quantitative Evidence: 5-(1-Methylpyrrolidin-2-yl)-1,3-oxazole-4-carboxylic acid vs. Analogs

N-Methyl vs. N–H Pyrrolidine: CNS MPO Property Comparison

The N-methyl substitution on the pyrrolidine ring of the target compound reduces the hydrogen bond donor (HBD) count from 2 (for the des-methyl analog, 5-(pyrrolidin-2-yl)-1,3-oxazole-4-carboxylic acid) to 1, while increasing computed LogP from approximately −0.3 to +1.14 . This shifts the compound into a more favorable CNS MPO desirability window: the CNS MPO score, which penalizes HBD > 1 and LogP > 3, is improved by the N-methyl modification. The total polar surface area (TPSA) remains below the 90 Ų threshold (66.57 Ų), consistent with blood-brain barrier permeability potential . The N-H analog, by contrast, carries an additional H-bond donor and a more negative LogP, predicting lower passive CNS penetration and altered solubility profiles .

CNS MPO Properties

Context-dependent

ΔLogP +1.43, HBD 1 vs. 2; TPSA 66.57 vs. ~90.65 Ų

Supports CNS library selection review

Computed values from vendor datasheets; data to verify

Evidence Dimension	Computed physicochemical properties (LogP, HBD, TPSA)
Target Compound Data	LogP = 1.14; HBD = 1; HBA = 4; TPSA = 66.57 Ų; RotB = 2
Comparator Or Baseline	5-(Pyrrolidin-2-yl)oxazole-4-carboxylic acid (N-H analog): LogP ≈ −0.29 (ChemExper estimated); HBD = 2; TPSA ≈ 90.65 Ų
Quantified Difference	ΔLogP ≈ +1.43; ΔHBD = −1 (reduction of one H-bond donor); ΔTPSA ≈ −24 Ų
Conditions	Computed values from vendor datasheets (Leyan) and ChemExper database; experimental measurement conditions not specified.

Why This Matters

For CNS-targeted library synthesis, the N-methyl group shifts the compound into a more favorable CNS MPO profile relative to the des-methyl analog, reducing the likelihood of P-glycoprotein efflux and improving predicted brain penetration—a critical selection criterion when procuring building blocks for neuroscience programs.

Oxazole-4-carboxylic Acid vs. Isoxazole: Amide Derivatization Capacity

The target compound's 4-carboxylic acid group enables direct amide coupling to generate diverse carboxamide libraries. Kamal et al. (2014) demonstrated that chiral pyrrolidinyl-oxazole-carboxamides—derived from the carboxylic acid scaffold closely related to the target compound—achieved up to 99% yield and >99% enantiomeric excess (ee) as organocatalysts in asymmetric Michael additions of ketones to nitroolefins under solvent-free conditions [1]. In contrast, ABT-418 (3-methyl-5-(1-methylpyrrolidin-2-yl)isoxazole) lacks a carboxylic acid handle entirely, precluding direct amide diversification without additional synthetic steps that risk stereochemical erosion [2]. The carboxylic acid functionality thus confers a distinct advantage for hit-to-lead optimization campaigns requiring rapid SAR expansion via amide bond formation.

Amide Derivatization Capacity

Reported

Carboxamide derivatives: up to 99% yield, >99% ee [1]

Carboxylic acid handle enables parallel amide library synthesis

Direct amide coupling accessibility vs. isoxazole scaffold

Evidence Dimension	Maximum reported catalytic performance of carboxamide derivatives (yield and enantioselectivity)
Target Compound Data	Pyrrolidinyl-oxazole-carboxamides (derived from scaffold): up to 99% yield, >99/1 dr, up to 99% ee in asymmetric Michael addition [1]
Comparator Or Baseline	ABT-418 (isoxazole scaffold): no carboxylic acid; amide derivatization not directly accessible; Ki = 4.05 μM at α7 nAChR (human), Ki = 12 μM at α4β2 nAChR (rat) [2] [3]
Quantified Difference	Not directly comparable due to different measurement dimensions; qualitative advantage: carboxylic acid enables ≥1-step amide library synthesis vs. multi-step functionalization required for ABT-418
Conditions	Organocatalysis: solvent-free, ketone + nitroalkene Michael addition; nAChR binding: radioligand displacement assays

Why This Matters

For procurement decisions in hit-to-lead and lead optimization programs, the carboxylic acid handle provides immediate, high-yielding access to diverse amide libraries—an essential capability that the isoxazole comparator scaffold simply cannot match without complex synthetic re-engineering.

• [1] Kamal A, Shaik AB, Reddy CN, et al. Asymmetric Michael addition of ketones to nitroolefins: pyrrolidinyl-oxazole-carboxamides as new efficient organocatalysts. Org Biomol Chem. 2014;12(40):8008-8018. doi:10.1039/c4ob01223b. View Source
• [2] BindingDB ID BDBM50035398. (S)-3-methyl-5-(1-methylpyrrolidin-2-yl)isoxazole (ABT-418). Affinity data: Ki = 4.05E+3 nM (α7 nAChR, human). Available at: https://bdb8.ucsd.edu View Source
• [3] Arneric SP, Sullivan JP, Briggs CA, et al. (S)-3-methyl-5-(1-methyl-2-pyrrolidinyl)isoxazole (ABT 418): a novel cholinergic ligand with cognition-enhancing and anxiolytic activities. I. In vitro characterization. J Pharmacol Exp Ther. 1994;270(1):310-318. View Source

5- vs. 2-Pyrrolidinyl Oxazole: Conformational Restriction Comparison

The target compound belongs to the 5-pyrrolidinyl-oxazole-4-carboxylic acid regioisomeric series, which was characterized alongside all four additional regioisomers (1a–e) by Artamonov et al. (2015) as part of a stereolibrary of conformationally restricted amino acid building blocks [1]. Among the five isomers, the 5-substituted pyrrolidinyl series (represented by the target scaffold) offers distinct dihedral angle constraints between the pyrrolidine and oxazole rings compared to the 2-substituted regioisomer (e.g., 2-[(2S)-pyrrolidin-2-yl]-1,3-oxazole-4-carboxylic acid, CAS 1933524-15-2) [2]. The computed physicochemical range for the N-acetyl-N′-methylamide model derivatives across all five isomers was MW 237–251, cLogP −1.47 to −0.63, TPSA 75.4 Ų, RotB 2, and Fsp³ 0.54–0.58 [1], demonstrating that regioisomeric identity, rather than merely molecular formula, governs the property envelope available for lead-like library design.

Regioisomeric Constraint

Class-level

5-substituted isomer offers distinct dihedral angle; cLogP spread ~0.84 across isomers

Regioisomer identity critical for conformational presentation

Class-level inference from stereolibrary characterization [1]

Evidence Dimension	Physicochemical property range across regioisomeric oxazole-4-carboxylic acid building blocks (N-acetyl-N′-methylamide model derivatives)
Target Compound Data	5-substituted pyrrolidinyl isomer: unique spatial orientation of pyrrolidine relative to oxazole; computed LogP for parent acid ≈ 1.14
Comparator Or Baseline	All five regioisomers (1a–e): MW 237–251; cLogP −1.47 to −0.63; TPSA 75.4 Ų; RotB 2; Fsp³ 0.54–0.58 [1]
Quantified Difference	Regioisomeric variation produces a cLogP spread of ~0.84 log units and MW spread of 14 Da among model derivatives; spatial orientation differences are qualitative but significant for target engagement
Conditions	Predicted values for N-acetyl-N′-methylamide model derivatives; synthesis yields for ester intermediates (3a–e): 77–98%; final amino acid hydrochloride yields: 73–98% [1]

Why This Matters

When procuring building blocks for stereochemically defined peptidomimetic libraries, the 5-substituted regioisomer provides a specific conformational constraint that differs from the 2-, 3-, or 4-substituted variants; selecting the incorrect regioisomer can fundamentally alter the spatial presentation of the amine and carboxylate pharmacophoric elements.

• [1] Artamonov OS, Bulda T, Fam TK, Slobodyanyuk EY, Volochnyuk DM, Grygorenko OO. A stereolibrary of conformationally restricted amino acids based on pyrrolidinyl/piperidinyloxazole motifs. Heterocycl Commun. 2015;21(6):391-395. doi:10.1515/hc-2015-0137. View Source
• [2] Kuujia.com. Cas no 1933524-15-2: 2-[(2S)-pyrrolidin-2-yl]-1,3-oxazole-4-carboxylic acid. Available at: https://www.kuujia.com/cas-1933524-15-2.html View Source

Pyrrolidine C2 Chirality: Enantiomeric Purity Requirements

The target compound contains one undefined stereocenter at the pyrrolidine 2-position (as indicated by the InChI Key stereochemical designation 'U' for unspecified) [1]. This has profound implications for procurement: the racemic mixture (as typically supplied at 95% purity by Enamine and Leyan) may be adequate for achiral library synthesis, but enantiomerically pure material is essential for applications requiring stereochemical fidelity, such as the organocatalytic asymmetric Michael additions reported by Kamal et al., where chiral pyrrolidinyl-oxazole-carboxamides achieved up to 99% ee [2]. The (R)-enantiomer of the closely related 5-(pyrrolidin-2-yl)oxazole-4-carboxylic acid is commercially available (CAS 2137061-91-5, Achemblock), confirming that enantiomerically resolved material is accessible for this scaffold class . Researchers must specify enantiomeric purity requirements at the point of procurement, as the racemate and single enantiomers may exhibit divergent biological activities.

Chiral Purity Specification

Specification review

Racemic mixture (undefined stereocenter); (R)-des-methyl enantiomer available

Confirm enantiomeric purity for asymmetric synthesis applications

Vendor specification; chiral identity to be verified upon procurement

Evidence Dimension	Stereochemical configuration and commercial availability of enantiomers
Target Compound Data	Racemic mixture (undefined stereocenter at pyrrolidine C2); purity 95%; available from Enamine (EN300-719002) and Leyan (2085495) [1]
Comparator Or Baseline	(R)-5-(Pyrrolidin-2-yl)oxazole-4-carboxylic acid (CAS 2137061-91-5): single enantiomer, purity 95%, FW 182.18, available from Achemblock
Quantified Difference	Target compound: racemic, MW 196.20; (R)-enantiomer of des-methyl analog: chirally defined, MW 182.18; no chiral purity specification available for the target compound
Conditions	Commercial availability data from vendor catalogs; no experimental enantiomeric excess data reported for the racemic target compound

Why This Matters

For asymmetric synthesis and chiral probe development, procurement must specify enantiomeric composition; the availability of enantiomerically pure analogs in the same scaffold class indicates that chiral separation or asymmetric synthesis routes are feasible, but users must confirm stereochemical identity with the vendor before purchasing for enantioselective applications.

• [1] Kuujia.com. Cas no 1539487-13-2. InChI Key: IAVMGCWPZXVFNM-UHFFFAOYSA-N (indicates undefined stereocenter). Available at: https://www.kuujia.com/cas-1539487-13-2.html View Source
• [2] Kamal A, Shaik AB, Reddy CN, et al. Asymmetric Michael addition of ketones to nitroolefins: pyrrolidinyl-oxazole-carboxamides as new efficient organocatalysts. Org Biomol Chem. 2014;12(40):8008-8018. doi:10.1039/c4ob01223b. View Source

5-(1-Methylpyrrolidin-2-yl)-1,3-oxazole-4-carboxylic acid: Optimal Application Scenarios

CNS Fragment-Based Drug Discovery and Library Synthesis

The favorable CNS MPO profile (LogP 1.14, HBD 1, TPSA 66.57 Ų) positions this compound as a privileged fragment for CNS library design . When integrated into fragment growing or merging strategies targeting nAChRs, the N-methylpyrrolidine moiety provides a direct nicotine pharmacophore mimetic, while the carboxylic acid handle enables rapid amide coupling to explore vector space. This scenario is supported by the compound's physicochemical differentiation from the N–H analog (ΔLogP ≈ +1.43, ΔHBD = −1) and by the demonstrated high-yielding amide derivatization chemistry (up to 99% yield in carboxamide synthesis) [1].

Asymmetric Organocatalyst Development with Chiral Pyrrolidinyl-Oxazole-Carboxamides

The scaffold's demonstrated performance in asymmetric catalysis—where chiral pyrrolidinyl-oxazole-carboxamides achieved up to 99% ee and >99/1 dr in Michael additions under solvent-free conditions [1]—makes the parent carboxylic acid an essential precursor for synthesizing and screening novel organocatalysts. Researchers procuring this building block for catalyst development should specify enantiomeric purity requirements, as stereochemical integrity at the pyrrolidine C2 position is critical for achieving high enantioselectivity.

Conformationally Restricted Peptidomimetics with Oxazole Amino Acid Surrogates

As part of the stereolibrary characterized by Artamonov et al. (2015), the 5-pyrrolidinyl-oxazole-4-carboxylic acid scaffold provides a defined conformational constraint with MW 196.20, placing it within lead-like chemical space [2]. The oxazole ring mimics the amide bond geometry of peptides while offering enhanced metabolic stability. The N-methyl group further distinguishes this building block from the N-Boc-protected variants (MW 237–251, cLogP −1.47 to −0.63) [2] by providing an already-tertiary amine ready for incorporation without deprotection steps, streamlining synthetic workflows for peptidomimetic library construction.

Kinase Inhibitor Fragment Library Design via Oxazole-4-carboxylic Acid

The oxazole-4-carboxylic acid motif has been recognized as a privileged kinase inhibitor pharmacophore, with oxazole derivatives reported as VEGFR2, CDK2, and CDK4 inhibitors [3]. The target compound's N-methylpyrrolidine substituent provides an additional vector for exploring kinase hinge-region binding interactions, while the carboxylic acid enables prodrug strategies or salt formation for solubility optimization. This application scenario is class-level inference based on the established kinase inhibitory activity of structurally related oxazole-4-carboxylic acid derivatives [3].

Application

Selection Property

Validation Focus

CNS fragment-based library synthesis

CNS MPO profile

Physicochemical property verification

Asymmetric organocatalyst development

Amide-derivatization capacity

Enantioselectivity assay validation

Conformationally restricted peptidomimetics

Regioisomeric conformational restriction

Spatial presentation validation

Kinase inhibitor fragment design

Oxazole-4-carboxylic acid pharmacophore

Kinase inhibition assay validation

• [1] Kamal A, Shaik AB, Reddy CN, et al. Asymmetric Michael addition of ketones to nitroolefins: pyrrolidinyl-oxazole-carboxamides as new efficient organocatalysts. Org Biomol Chem. 2014;12(40):8008-8018. doi:10.1039/c4ob01223b. View Source
• [2] Artamonov OS, Bulda T, Fam TK, Slobodyanyuk EY, Volochnyuk DM, Grygorenko OO. A stereolibrary of conformationally restricted amino acids based on pyrrolidinyl/piperidinyloxazole motifs. Heterocycl Commun. 2015;21(6):391-395. doi:10.1515/hc-2015-0137. View Source
• [3] Patent US20040180881. Oxazolyl-pyrazole derivatives as kinase inhibitors. Published 2004-09-16. Describes oxazole derivatives as VEGFR2, CDK2, and CDK4 inhibitors. View Source